Cas no 85099-05-4 (2-Tetradecanol,1-(methylsulfonyl)-)

• Product Name: 2-Tetradecanol,1-(methylsulfonyl)-
• CAS No: 85099-05-4
• MF: C₁₅H₃₂O₃S
• MW: 292.477784156799
• CID: 728439
• Update Time: 2024-01-31

2-Tetradecanol,1-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Tetradecanol,1-(methylsulfonyl)-
• 1-(methylsulphonyl)tetradecan-2-ol
• 1-methylsulfonyltetradecan-2-ol
• 1-(Methylsulfonyl)-2-tetradecanol
• Einecs 285-458-1

• Inchi： 1S/C15H32O3S/c1-3-4-5-6-7-8-9-10-11-12-13-15(16)14-19(2,17)18/h15-16H,3-14H2,1-2H3
• InChI Key： COQFTFJCVHESIH-UHFFFAOYSA-N
• SMILES： C(S(C)(=O)=O)C(O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 292.207216
• Monoisotopic Mass: 292.207216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8

Experimental Properties

• Density: 0.991
• Boiling Point: 440.5°C at 760 mmHg
• Flash Point: 220.2°C
• Refractive Index: 1.466